Cas no 941880-69-9 (3-methyl-8-3-(trifluoromethyl)benzoyl-1,3,8-triazaspiro4.5decane-2,4-dione)

• Product Name: 3-methyl-8-3-(trifluoromethyl)benzoyl-1,3,8-triazaspiro4.5decane-2,4-dione
• CAS No: 941880-69-9
• MF: C₁₆H₁₆F₃N₃O₃
• MW: 355.311754226685
• CID: 6001499
• PubChem ID: 16896756
• Update Time: 2025-05-20

3-methyl-8-3-(trifluoromethyl)benzoyl-1,3,8-triazaspiro4.5decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-methyl-8-3-(trifluoromethyl)benzoyl-1,3,8-triazaspiro4.5decane-2,4-dione
• 3-methyl-8-[3-(trifluoromethyl)benzoyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 941880-69-9
• AKOS024630640
• F2240-0327
• 3-methyl-8-(3-(trifluoromethyl)benzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

• Inchi： 1S/C16H16F3N3O3/c1-21-13(24)15(20-14(21)25)5-7-22(8-6-15)12(23)10-3-2-4-11(9-10)16(17,18)19/h2-4,9H,5-8H2,1H3,(H,20,25)
• InChI Key： OZNVUISIDCJRQN-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(=O)C3=CC=CC(C(F)(F)F)=C3)CC2)C(=O)N(C)C1=O

Computed Properties

• Exact Mass: 355.11437587g/mol
• Monoisotopic Mass: 355.11437587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.7Ų

Additional information on 3-methyl-8-3-(trifluoromethyl)benzoyl-1,3,8-triazaspiro4.5decane-2,4-dione

Introduction to 3-methyl-8-3-(trifluoromethyl)benzoyl-1,3,8-triazaspiro4.5decane-2,4-dione and Its Significance in Modern Chemical Research

The compound with the CAS number 941880-69-9, identified as 3-methyl-8-3-(trifluoromethyl)benzoyl-1,3,8-triazaspiro4.5decane-2,4-dione, represents a fascinating molecule in the realm of chemical biology and pharmaceutical innovation. This intricate structure, characterized by its spirocyclic framework and diverse functional groups, has garnered attention for its potential applications in drug discovery and molecular recognition.

At the core of this compound's appeal lies its unique architectural design. The spirocyclic core, a fused ring system consisting of a decane and triazaspiro moiety, introduces rigidity and conformational stability to the molecule. This structural feature is particularly valuable in medicinal chemistry, where precise molecular geometry often dictates binding affinity and efficacy. The presence of multiple heterocyclic rings not only enhances the compound's complexity but also opens avenues for diverse interactions with biological targets.

The benzoyl group at the 8-position serves as a key pharmacophoric element. Benzoyl derivatives are well-documented for their role in modulating enzyme activity and receptor binding. In this context, the benzoyl moiety in 3-methyl-8-3-(trifluoromethyl)benzoyl-1,3,8-triazaspiro4.5decane-2,4-dione is likely to contribute to its pharmacological properties by engaging in hydrogen bonding or hydrophobic interactions with biological targets.

One of the most striking features of this compound is the incorporation of a trifluoromethyl group at the 3-position of the benzoyl substituent. Trifluoromethyl groups are renowned for their ability to enhance metabolic stability, lipophilicity, and binding affinity. This modification is particularly relevant in modern drug design, where optimizing pharmacokinetic profiles is crucial for therapeutic success. The presence of this group suggests that 3-methyl-8-3-(trifluoromethyl)benzoyl-1,3,8-triazaspiro4.5decane-2,4-dione may exhibit improved bioavailability and prolonged half-life compared to analogous compounds lacking such fluorination.

The triазaspiro scaffold itself is a relatively understudied but promising motif in medicinal chemistry. Spirocyclic compounds are known for their conformational preorganization, which can lead to enhanced binding specificity. The triazole ring within this scaffold introduces additional hydrogen bonding potential and electronic richness, further expanding the compound's interaction possibilities with biological systems.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening methods to identify novel bioactive molecules. The structural complexity of 3-methyl-8-3-(trifluoromethyl)benzoyl-1,3,8-triazaspiro4.5decane-2,4-dione makes it an attractive candidate for such computational approaches. High-throughput virtual screening (HTVS) combined with molecular docking simulations can rapidly assess its potential interactions with various protein targets, including enzymes and receptors implicated in human diseases.

In parallel with computational methods, experimental validation remains indispensable for evaluating the biological relevance of such compounds. Initial studies have hinted at the compound's potential as an inhibitor of certain kinases and other enzymes involved in cancer pathways. The spirocyclic core's rigidity may facilitate tight binding to active sites, while the trifluoromethyl group could modulate ligand efficiency through steric and electronic effects.

The 1,3,8-triazaspiro framework introduces unique electronic properties due to the presence of nitrogen atoms at positions 1, 3, and 8. These nitrogen atoms can participate in hydrogen bonding both as donors and acceptors, enhancing the compound's solubility and interaction capabilities with polar biological targets. This feature is particularly relevant for designing molecules that require precise spatial orientation within biological membranes or enzyme active sites.

From a synthetic chemistry perspective, 3-methyl-8-3-(trifluoromethyl)benzoyl-1,3,8-triazaspiro4.5decane-2,4-dione exemplifies the elegance of multi-step organic synthesis. The construction of its spirocyclic core requires careful planning to ensure regioselectivity and yield optimization. Advanced synthetic strategies involving transition metal catalysis have recently been employed to streamline such complex transformations.

The pharmaceutical industry has increasingly recognized the value of spirocyclic compounds due to their unique physicochemical properties and biological activities. Spirocycles often exhibit lower toxicity profiles compared to acyclic analogs while maintaining high affinity for biological targets. This balance makes them particularly attractive for drug development efforts aimed at treating neurological disorders or inflammatory conditions.

Future research directions may explore derivatization strategies to further optimize the pharmacological properties of 3-methyl-8-3-(trifluoromethyl)benzoyl-1,3,8-triazaspiro4.5decane-2,4-dione. For instance, replacing or modifying certain functional groups could alter its metabolic stability or target specificity without compromising overall efficacy.

The integration of machine learning models into drug discovery pipelines has also shown promise for accelerating lead optimization processes involving complex molecules like this one, enabling faster identification of promising candidates for further development.

In conclusion, 941880-69-9 (CAS number) represents a structurally sophisticated molecule with significant potential in pharmaceutical research, thanks to its unique spirocyclic framework, strategic functional group placement, including a trifluoromethyl moiety, and versatile interaction capabilities with biological targets, making it a valuable asset in modern medicinal chemistry endeavors.